Cas no 1805164-47-9 (Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate
• CAS No: 1805164-47-9
• MF: C₁₁H₆F₃NO₃S
• MW: 289.230452060699
• CID: 4952272
• Update Time: 2025-06-08

Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H6F3NO3S/c1-18-10(17)6-2-3-9(19-11(12,13)14)8(5-16)7(6)4-15/h2-3,5H,1H3
• InChI Key： ZMQXBDZNCIFIJE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C(=O)OC)C(C#N)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 2.7
• Topological Polar Surface Area: 92.5

Additional information on Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate

Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate: A Comprehensive Overview

Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate (CAS No. 1805164-47-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinct structural features, including a cyano group, a formyl group, and a trifluoromethylthio moiety, which collectively contribute to its diverse chemical properties and potential applications.

The chemical structure of Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate is particularly noteworthy. The presence of the cyano group imparts significant electron-withdrawing properties, which can influence the compound's reactivity and stability. The formyl group, on the other hand, provides a reactive carbonyl functionality that can participate in various chemical transformations. The trifluoromethylthio moiety adds further complexity to the molecule, enhancing its lipophilicity and potentially influencing its biological activity.

Recent research has highlighted the potential of Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate in several areas. In medicinal chemistry, this compound has been explored for its potential as a lead molecule in drug discovery. Studies have shown that the trifluoromethylthio group can enhance the pharmacokinetic properties of molecules, such as improving their metabolic stability and bioavailability. Additionally, the formyl group can be readily modified through various chemical reactions, making it an attractive scaffold for the synthesis of novel bioactive compounds.

In the context of organic synthesis, Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate serves as a valuable building block for the construction of complex molecules. Its multifunctional nature allows for a wide range of synthetic transformations, including nucleophilic additions to the formyl group, nucleophilic substitutions at the cyano group, and reactions involving the trifluoromethylthio moiety. These synthetic capabilities make it a versatile starting material for researchers aiming to develop new materials or pharmaceuticals.

One of the key applications of Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate is in the development of advanced materials. The combination of its functional groups provides opportunities for designing materials with tailored properties. For instance, the presence of the cyano and formyl groups can facilitate polymerization reactions, leading to the formation of polymers with enhanced mechanical strength and thermal stability. The trifluoromethylthio moiety can also contribute to improved hydrophobicity and surface properties, making these materials suitable for various industrial applications.

In addition to its synthetic and material science applications, Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate has been investigated for its potential biological activities. Preliminary studies have suggested that this compound may exhibit antimicrobial properties due to its unique structural features. The formyl group and trifluoromethylthio moiety are known to interfere with microbial metabolic pathways, potentially leading to growth inhibition or cell death. Further research is needed to fully understand the mechanisms underlying these biological effects and to explore their therapeutic potential.

The synthesis of Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate has been optimized through various synthetic routes. One common approach involves the reaction of 2-cyano-3-formylbenzoic acid with methyl iodide in the presence of a base such as potassium carbonate. This method yields high purity products with good yields. Alternative synthetic strategies have also been developed to improve efficiency and reduce environmental impact, such as using greener solvents and catalysts.

In conclusion, Methyl 2-cyano-3-formyl-4-(trifluoromethylthio)benzoate (CAS No. 1805164-47-9) is a multifaceted compound with significant potential in multiple scientific domains. Its unique chemical structure offers a wide range of opportunities for synthetic transformations, material design, and biological applications. As research in these areas continues to advance, it is likely that new and exciting uses for this compound will be discovered, further cementing its importance in the scientific community.